N-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl]-9H-fluorene-2-carboxamide;hydrochloride
N-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl]-9H-fluorene-2-carboxamide;hydrochloride
NGB 2904 is an antagonist that is selective for the dopamine D3 receptor (Ki = 1.4 nM). It potently inhibits quinpirole-stimulated mitogenesis (IC50 = 6.8 nM). NGB 2904 attenuates cocaine- and stress-induced reinstatement of drug-seeking behavior in rats. It also increases spontaneous and amphetamine-stimulated locomotion in mice.
NGB2904 is a potent and selective dopamine D3 receptor antagonist (Ki values are 1.4, 217, 223, 642, > 5000, > 10000 and > 10000 nM for D3, D2, 5-HT2, α1, D4, D1 and D5 receptors respectively). NGB2904 potently antagonizes quinpirole-stimulated mitogenesis (IC50 = 6.8 nM)
NGB2904 is a potent and selective dopamine D3 receptor antagonist (Ki values are 1.4, 217, 223, 642, > 5000, > 10000 and > 10000 nM for D3, D2, 5-HT2, α1, D4, D1 and D5 receptors respectively). NGB2904 potently antagonizes quinpirole-stimulated mitogenesis (IC50 = 6.8 nM)
Brand Name:
Vulcanchem
CAS No.:
189061-11-8
VCID:
VC20879608
InChI:
InChI=1S/C28H29Cl2N3O.ClH/c29-25-8-5-9-26(27(25)30)33-16-14-32(15-17-33)13-4-3-12-31-28(34)21-10-11-24-22(19-21)18-20-6-1-2-7-23(20)24;/h1-2,5-11,19H,3-4,12-18H2,(H,31,34);1H
SMILES:
C1CN(CCN1CCCCNC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=C(C(=CC=C5)Cl)Cl.Cl
Molecular Formula:
C28H30Cl3N3O
Molecular Weight:
530.9 g/mol
N-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl]-9H-fluorene-2-carboxamide;hydrochloride
CAS No.: 189061-11-8
Cat. No.: VC20879608
Molecular Formula: C28H30Cl3N3O
Molecular Weight: 530.9 g/mol
* For research use only. Not for human or veterinary use.
![N-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl]-9H-fluorene-2-carboxamide;hydrochloride - 189061-11-8](/images/no_structure.jpg)
Specification
| Description | NGB 2904 is an antagonist that is selective for the dopamine D3 receptor (Ki = 1.4 nM). It potently inhibits quinpirole-stimulated mitogenesis (IC50 = 6.8 nM). NGB 2904 attenuates cocaine- and stress-induced reinstatement of drug-seeking behavior in rats. It also increases spontaneous and amphetamine-stimulated locomotion in mice. NGB2904 is a potent and selective dopamine D3 receptor antagonist (Ki values are 1.4, 217, 223, 642, > 5000, > 10000 and > 10000 nM for D3, D2, 5-HT2, α1, D4, D1 and D5 receptors respectively). NGB2904 potently antagonizes quinpirole-stimulated mitogenesis (IC50 = 6.8 nM) |
|---|---|
| CAS No. | 189061-11-8 |
| Molecular Formula | C28H30Cl3N3O |
| Molecular Weight | 530.9 g/mol |
| IUPAC Name | N-[4-[4-(2,3-dichlorophenyl)piperazin-1-yl]butyl]-9H-fluorene-2-carboxamide;hydrochloride |
| Standard InChI | InChI=1S/C28H29Cl2N3O.ClH/c29-25-8-5-9-26(27(25)30)33-16-14-32(15-17-33)13-4-3-12-31-28(34)21-10-11-24-22(19-21)18-20-6-1-2-7-23(20)24;/h1-2,5-11,19H,3-4,12-18H2,(H,31,34);1H |
| Standard InChI Key | PFIWYJNBKGCVFM-UHFFFAOYSA-N |
| SMILES | C1CN(CCN1CCCCNC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=C(C(=CC=C5)Cl)Cl.Cl |
| Canonical SMILES | C1CN(CCN1CCCCNC(=O)C2=CC3=C(C=C2)C4=CC=CC=C4C3)C5=C(C(=CC=C5)Cl)Cl.Cl |
| Appearance | Solid powder |
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